molecular formula C9H19NOS B8327550 2-methyl-N-(pentan-3-ylidene)propane-2-sulfinamide

2-methyl-N-(pentan-3-ylidene)propane-2-sulfinamide

Cat. No.: B8327550
M. Wt: 189.32 g/mol
InChI Key: NEDGJWKNIJJCAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-methyl-N-(pentan-3-ylidene)propane-2-sulfinamide is a useful research compound. Its molecular formula is C9H19NOS and its molecular weight is 189.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H19NOS

Molecular Weight

189.32 g/mol

IUPAC Name

2-methyl-N-pentan-3-ylidenepropane-2-sulfinamide

InChI

InChI=1S/C9H19NOS/c1-6-8(7-2)10-12(11)9(3,4)5/h6-7H2,1-5H3

InChI Key

NEDGJWKNIJJCAL-UHFFFAOYSA-N

Canonical SMILES

CCC(=NS(=O)C(C)(C)C)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 40 mL vial, pentan-3-one (1.049 ml, 9.90 mmol) was dissolved in THF (17 ml). Titanium ethoxide (3.42 ml, 16.50 mmol) was added followed by addition of 2-methylpropane-2-sulfinamide (1.0 g, 8.25 mmol) and the reaction was heated to 90° C. for 36 hr. The reaction was poured into equal volume of brine and stirred for 30 min before filtration through a silica gel pad. The filtrate was dried with sodium sulfate, concentrated and purified over silica gel (hexane-EtOAc 4:1 as eluent) to provide title compound. 1H NMR (300 MHz, DMSO-d6) δ ppm 1.00 (m, 3 H) 1.06-1.13 (m, 3 H) 1.14 (s, 9 H) 2.50 (m, 2 H) 2.62 (m, 2 H). MS (DCI) m/z 190 (M+H)+.
Quantity
1.049 mL
Type
reactant
Reaction Step One
Name
Quantity
17 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Name
brine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Titanium ethoxide
Quantity
3.42 mL
Type
catalyst
Reaction Step Four

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